Ethyl 2-(1-hydroxycyclohexyl)acetate
Cat. No. B1296235
M. Wt: 186.25 g/mol
InChI Key: VEWIMVJKELSRSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093403B2
Procedure details
Under nitrogen atmosphere, 30 mL of THF was added to 6.09 g (10 mmol, 1.0 equivalent) of (BrZnCH2COOEt.THF)2. Under argon atmosphere, a solution of 0.98 g (10 mmol) of cyclohexanone in 5 mL of THF was added dropwise while stirring at 0˜5° C. The mixture was stirred at 20˜25° C. for 3 hours. 15 mL of 1N hydrochloric acid was added dropwise at 20° C. or lower, followed by dilution with 50 mL of ethyl acetate. Then, the layers were separated. The organic layer was washed successively with 10 mL (×2) of 1N hydrochloric acid, 10 mL of an aqueous saturated sodium chloride solution, 20 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 10 mL (×2) of an aqueous saturated sodium chloride solution. After washing, the organic layer was dried with anhydrous magnesium sulfate. Concentration under reduced pressure afforded 1.76 g of the desired product (yield 95%).
Identifiers
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REACTION_CXSMILES
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Br[Zn][CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].[C:9]1(=[O:15])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1.Cl.C(OCC)(=O)C>C1COCC1>[CH2:7]([O:6][C:4](=[O:5])[CH2:3][C:9]1([OH:15])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1)[CH3:8]
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Inputs
Step One
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Name
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|
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Quantity
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0.98 g
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Type
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reactant
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Smiles
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C1(CCCCC1)=O
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Br[Zn]CC(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while stirring at 0˜5° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 20˜25° C. for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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Then, the layers were separated
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WASH
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Type
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WASH
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Details
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The organic layer was washed successively with 10 mL (×2) of 1N hydrochloric acid, 10 mL of an aqueous saturated sodium chloride solution, 20 mL (×2) of an aqueous saturated sodium bicarbonate solution, and 10 mL (×2) of an aqueous saturated sodium chloride solution
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WASH
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Type
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WASH
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Details
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After washing
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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the organic layer was dried with anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentration under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC(CC1(CCCCC1)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.76 g | |
| YIELD: PERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
